Cas no 14517-43-2 (H-Met-Ser-OH)

• Product Name: H-Met-Ser-OH
• CAS No: 14517-43-2
• MF: C₈H₁₆N₂O₄S
• MW: 236.288640975952
• MDL: MFCD00037246
• CID: 120472
• PubChem ID: 7009592
• Update Time: 2025-07-30

H-Met-Ser-OH Chemical and Physical Properties

Names and Identifiers

• L-Serine, L-methionyl-
• Met-Ser
• H-MET-SER-OH
• L-MET-SER
• L-methionine-L-serine
• L-METHIONYL-L-SERINE
• L-Met-L-Ser-OH
• Met-Ser-OH
• N-L-Methionyl-L-serine
• (S)-2-((S)-2-Amino-4-(methylthio)butanamido)-3-hydroxypropanoic acid
• Methionylserine
• H-Met-Ser-OH

• MDL： MFCD00037246
• Inchi： 1S/C8H16N2O4S/c1-15-3-2-5(9)7(12)10-6(4-11)8(13)14/h5-6,11H,2-4,9H2,1H3,(H,10,12)(H,13,14)/t5-,6-/m0/s1
• InChI Key： WEDDFMCSUNNZJR-WDSKDSINSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)CO)=O)N

Computed Properties

• Exact Mass: 236.08300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 137.95000
• LogP: -0.28030

H-Met-Ser-OH Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on H-Met-Ser-OH

Introduction to L-Serine, L-methionyl- (CAS No. 14517-43-2) and Its Emerging Applications in Modern Research

The compound L-Serine, L-methionyl-, identified by its Chemical Abstracts Service (CAS) number 14517-43-2, represents a significant advancement in the field of biochemical research and pharmaceutical development. This dipeptide, composed of the amino acids serine and methionine, has garnered considerable attention due to its unique structural and functional properties. Its role in various biological processes, coupled with its potential applications in drug design and therapeutic interventions, positions it as a compound of considerable interest for researchers and clinicians alike.

In recent years, the study of dipeptides has seen remarkable progress, particularly in understanding their influence on metabolic pathways and cellular signaling. L-Serine, L-methionyl- is no exception, as it has been implicated in several key physiological functions. For instance, serine itself is a crucial substrate in the synthesis of proteins and nucleic acids, while methionine serves as the initiating amino acid in protein biosynthesis. The combination of these two amino acids in L-Serine, L-methionyl- enhances its versatility, making it a valuable tool in biochemical assays and experimental models.

One of the most compelling aspects of L-Serine, L-methionyl- is its potential role in modulating inflammation and immune responses. Emerging research suggests that this dipeptide can influence the activity of various cytokines and growth factors, thereby contributing to the development of novel anti-inflammatory therapies. For example, studies have demonstrated that L-Serine, L-methionyl- can interact with specific receptors on immune cells, leading to a reduction in pro-inflammatory cytokine production. This mechanism holds promise for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the therapeutic potential of L-Serine, L-methionyl- extends to its involvement in cancer research. Recent investigations have highlighted its ability to inhibit tumor growth by disrupting key signaling pathways that promote cell proliferation. Specifically, this dipeptide has been shown to modulate the activity of the mTOR (mechanistic target of rapamycin) pathway, a critical regulator of cell growth and metabolism. By targeting this pathway, L-Serine, L-methionyl- may offer a novel approach to cancer therapy, particularly in cases where conventional treatments have proven inadequate.

The synthesis and characterization of L-Serine, L-methionyl- (CAS No. 14517-43-2) have also advanced significantly with the advent of modern peptide synthesis techniques. High-yield production methods have enabled researchers to obtain pure samples for detailed structural analysis. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure and identifying potential post-translational modifications. These advancements ensure that researchers can rely on high-quality materials for their experiments.

Another area where L-Serine, L-methionyl- has shown promise is in neurodegenerative disease research. Studies indicate that this dipeptide may help protect neurons from oxidative stress and mitochondrial dysfunction—key factors in conditions such as Alzheimer's disease and Parkinson's disease. By scavenging reactive oxygen species and enhancing mitochondrial health, L-Serine, L-methionyl- could serve as a protective agent against neurodegeneration. This potential makes it an attractive candidate for further investigation into neuroprotective therapies.

The role of L-Serine, L-methionyl- (CAS No. 14517-43-2) in metabolic regulation is also noteworthy. Research has revealed that this dipeptide can influence glucose homeostasis by affecting insulin sensitivity and glucose uptake in tissues such as muscle and liver. These effects are particularly relevant given the increasing prevalence of diabetes worldwide. By improving metabolic health, L-Serine, L-methionyl- may offer a non-pharmacological approach to managing blood sugar levels.

Recent clinical trials have begun to explore the safety and efficacy of L-Serine, L-methionyl- as a therapeutic agent. While preliminary results are promising, larger-scale studies are needed to fully understand its potential benefits and limitations. These trials are expected to provide valuable insights into how this dipeptide can be integrated into clinical practice for treating various diseases.

The future directions for research on L-Serine, L-methionyl- (CAS No. 14517-43-2) are vast and exciting. Investigators are exploring ways to optimize its delivery systems to enhance bioavailability and therapeutic efficacy. Additionally, studies are being conducted to identify new targets for this compound beyond those already discovered. The combination of computational modeling with experimental validation promises to accelerate these efforts.

In conclusion,L-Serine, L-methionyl, represents a significant advancement in biochemical research with far-reaching implications for medicine and biotechnology。 Its multifaceted roles in inflammation、cancer、neurodegenerative diseases、and metabolic disorders underscore its importance as a compound worthy of continued study。 As our understanding grows，so too will the applications derived from this remarkable molecule，offering hope for innovative treatments that could improve human health worldwide。